(E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: (E)-3-(2-methoxyphenyl)-N-methylbut-2-en-1-amine
• InChI: InChI=1S/C12H17NO/c1-10(8-9-13-2)11-6-4-5-7-12(11)14-3/h4-8,13H,9H2,1-3H3/b10-8+
• InChI Key: QDDACPAEARIGSE-CSKARUKUSA-N
• Isomeric SMILES: C/C(=C\CNC)/C1=CC=CC=C1OC
• Canonical SMILES: CC(=CCNC)C1=CC=CC=C1OC

Description

(E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine is an organic compound with a unique structure that includes a methoxyphenyl group and a methylbutenylamine chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine typically involves the reaction of 2-methoxybenzaldehyde with N-methylbut-2-en-1-amine under specific conditions. The reaction is often carried out in the presence of a catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield methoxybenzaldehyde, while reduction can produce methoxyphenylethanol.

Scientific Research Applications

(E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and fine chemicals

Mechanism of Action

The mechanism of action of (E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cancer cell proliferation, thereby exerting anticancer effects .

Comparison with Similar Compounds

Similar Compounds

(E)-3-(2-Methoxyphenyl)-2-propenoic acid: Similar in structure but with different functional groups.

2-Methoxy-N-(2-methoxyphenyl)methylideneaniline: Shares the methoxyphenyl group but differs in the rest of the structure.

Uniqueness

(E)-3-(2-Methoxyphenyl)-N-methylbut-2-en-1-amine is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.